{[1-Methyl-5-(trifluoromethyl)-1h-pyrazol-3-yl]methyl}propylamine

• Molecular Formula: C9H15ClF3N3
• Molecular Weight: 257.68 g/mol
• IUPAC Name: N-[[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]methyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C9H14F3N3.ClH/c1-3-4-13-6-7-5-8(9(10,11)12)15(2)14-7;/h5,13H,3-4,6H2,1-2H3;1H
• InChI Key: LPNFMLWFVYZULT-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=NN(C(=C1)C(F)(F)F)C.Cl

Description

{[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine is a synthetic compound featuring a pyrazole core substituted with a trifluoromethyl group at the 5-position and a propylamine-linked methyl group at the 3-position. The trifluoromethyl group and propylamine linker are critical structural motifs, as they influence electronic properties, steric bulk, and intermolecular interactions, which collectively modulate biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[1-Methyl-5-(trifluoromethyl)-1h-pyrazol-3-yl]methyl}propylamine typically involves the reaction of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ol with propylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete conversion of the starting materials .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to optimize yield and efficiency. The process parameters, such as temperature, pressure, and reaction time, are carefully controlled to achieve high purity and selectivity of the desired product .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically in the presence of strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The trifluoromethyl group can be substituted with other functional groups through nucleophilic substitution reactions, often using reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Sodium hydride, potassium tert-butoxide.

Major Products Formed

Oxidation: Formation of oxides and hydroxyl derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

Synthetic Methods

Recent advancements have introduced efficient synthetic routes for producing {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine. A notable method involves a one-step synthesis starting from 4-ethoxy-1,1,1-trifluoro-3-buten-2-one, which allows for the regioselective formation of pyrazole derivatives with high yields . This method is crucial for creating various functionalized derivatives necessary for medicinal applications.

Medicinal Chemistry

The compound has shown promise in medicinal chemistry due to its structural similarity to known pharmacophores. It serves as an intermediate in the synthesis of compounds with potential anticancer properties. For instance, related pyrazole derivatives have been studied for their ability to inhibit cancer cell proliferation, demonstrating IC50 values in the low micromolar range against pancreatic cancer cell lines .

Case Study: Anticancer Activity

• Compound Studied : 5-Methyl-9-(trifluoromethyl)-12H-quino[3,4-b][1,4]benzothiazinium chloride
• IC50 Values :
  • BxPC-3 (pancreatic adenocarcinoma): 0.051 µM
  • Panc-1 (epithelioid pancreatic carcinoma): 0.066 µM
  • Normal human lung fibroblasts (WI38): 0.36 µM
    This study highlights the potential of trifluoromethylated pyrazoles in targeting cancer cells while sparing normal cells .

Agrochemistry

In agrochemistry, {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine is explored as a potential herbicide or pesticide agent due to its ability to interact with biological systems effectively. The introduction of trifluoromethyl groups enhances the lipophilicity and biological activity of the compounds derived from this structure, making them suitable for agricultural applications.

Mechanism of Action

The mechanism of action of {[1-Methyl-5-(trifluoromethyl)-1h-pyrazol-3-yl]methyl}propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the binding affinity of the compound to its target, leading to increased biological activity. The exact pathways and molecular targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Similar Compounds

Linker Length: Propylamine vs. Ethylamine Analogues

The propylamine linker in {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine significantly enhances activity compared to ethylamine analogues. In a study evaluating RAF kinase inhibition, compounds with propylamine linkers exhibited IC₅₀ values in the sub-micromolar range (0.96–0.99 µM), whereas ethylamine analogues showed reduced potency (IC₅₀ >1.5 µM). The longer alkyl chain likely improves binding affinity through enhanced hydrophobic interactions or conformational flexibility .

Substituent Electronic Effects: Trifluoromethyl vs. Other Groups

The trifluoromethyl group is a key electron-withdrawing substituent that optimizes activity. Comparative studies show:

• Trifluoromethyl-substituted pyrazoles : IC₅₀ = 0.96–0.99 µM.
• Chloro-/fluoro-substituted pyrazoles : IC₅₀ = 1.10–1.30 µM.
• Methyl-substituted pyrazoles (electron-donating) : IC₅₀ = 1.50–1.80 µM.

The trifluoromethyl group’s strong electron-withdrawing nature enhances charge distribution and stabilizes interactions with target enzymes .

Steric Effects: Bulky vs. Small Substituents

Bulky substituents like bromo or naphthyl groups reduce activity due to steric hindrance. For example:

• Bromo-substituted analogue : IC₅₀ = 2.14 µM.
• Trifluoromethyl-substituted analogue : IC₅₀ = 0.96 µM.

Smaller groups (e.g., methyl, fluoro) balance steric bulk and electronic effects, but the moderate size of the trifluoromethyl group achieves optimal activity .

Structural Analogues with Different Cores

Compounds with alternative heterocyclic cores, such as 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-carboxylic acid (), demonstrate divergent properties. While this thiophene derivative shares the trifluoromethylpyrazole motif, its carboxylic acid group and thiophene core alter solubility and target specificity, making direct activity comparisons challenging without explicit pharmacological data .

Biological Activity

The compound {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine (CAS No. 1354704-35-0) is a pyrazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly as a selective inhibitor of monoamine oxidase B (MAO-B). This article synthesizes findings from various studies to present a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

The compound has the following chemical characteristics:

• Chemical Formula: C₆H₈F₃N₃
• Molecular Weight: 179.14 g/mol
• IUPAC Name: [1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• Appearance: Liquid at room temperature
• Storage Temperature: 4 °C

Recent studies have identified {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine as a potent and selective inhibitor of MAO-B. This enzyme is involved in the metabolism of neurotransmitters such as dopamine, and its inhibition can enhance dopaminergic signaling, which is beneficial in neurodegenerative diseases like Parkinson's disease .

Pharmacological Effects

• Neuroprotective Effects:
  • In vivo studies demonstrated that this compound improved memory retention in rodent models through mechanisms involving synaptic plasticity and CREB activation, which are crucial for long-term memory formation .
  • It has shown efficacy in enhancing cognitive functions in various behavioral models, indicating its potential as a therapeutic agent for cognitive impairments .
• Anticancer Activity:
  • Preliminary investigations suggest that derivatives of this compound exhibit anticancer properties by inhibiting specific cancer cell lines. For instance, compounds related to {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine were tested against the V600E BRAF mutation, showing significant inhibitory activity with IC50 values as low as 0.49 µM .
  • The compound has been implicated in cell cycle arrest mechanisms, preventing cancer cells from progressing through the G1 phase and reducing proliferation rates .
• Selectivity and Potency:
  • The compound displays high selectivity towards MAO-B with inhibition constants ranging from 29 to 56 nM, while exhibiting minimal inhibition on MAO-A (19% at 50 µM), thus indicating a favorable profile for therapeutic use .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
MAO-B Inhibition	IC50 = 29–56 nM
Memory Improvement	Enhanced memory retention in rodent models
Anticancer Activity	Significant growth inhibition in various cancer cell lines
Selectivity	19% inhibition on MAO-A at 50 µM

Table 2: Inhibition Profiles Against Cancer Cell Lines

Cell Line	% Inhibition at 5 µM	Reference
SK-MEL-5	91%
OVCAR-4	71%
UO-31	60%

Case Studies

A notable case study involved the lead optimization of a series of pyrazole derivatives where {[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]methyl}propylamine was highlighted for its neuroprotective effects. The study utilized behavioral assays to assess memory improvement in rodents subjected to contextual fear conditioning models. The results indicated a significant enhancement in memory recall, supporting the hypothesis that MAO-B inhibition leads to improved cognitive functions .

Another investigation explored the anticancer potential of this compound against various human cancer cell lines. The findings revealed that compounds with similar structures exhibited potent inhibitory effects on cellular proliferation, suggesting a promising avenue for developing novel anticancer therapies targeting specific pathways involved in tumor growth .